N-[(thiophen-3-yl)methyl]naphthalene-1-carboxamide

• IUPAC Name: N-(thiophen-3-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C16H13NOS/c18-16(17-10-12-8-9-19-11-12)15-7-3-5-13-4-1-2-6-14(13)15/h1-9,11H,10H2,(H,17,18)
• InChI Key: APSJMAYENZBTQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NCC3=CSC=C3
• Molecular Formula: C16H13NOS
• Molecular Weight: 267.3 g/mol
• CAS No.: 1058195-78-0

Description

Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. It’s an essential heterocyclic compound with a variety of properties and applications. Thiophene derivatives are used in industrial chemistry and material science as corrosion inhibitors. They also play a significant role in the advancement of organic semiconductors. Naphthalene is a polycyclic aromatic hydrocarbon made up of two fused benzene rings.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Molecular Structure Analysis

Thiophene has a five-membered ring structure with one sulfur atom. Naphthalene consists of two fused benzene rings.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

N-[(thiophen-3-yl)methyl]naphthalene-1-carboxamide has been studied extensively in the fields of synthetic and biological research. It has been used as a model compound to study the reactivity of thiophene derivatives in organic synthesis. Additionally, it has been used as a ligand in metal-catalyzed reactions and as a building block for the synthesis of other heterocyclic compounds. In biological research, this compound has been used as a probe to study the structure and function of enzymes, as well as to study the effect of drugs on cellular processes.

Mechanism of Action

Target of Action

The primary targets of N-(thiophen-3-ylmethyl)-1-naphthamide are currently unknown . Thiophene-based compounds have been shown to exhibit a variety of biological effects, suggesting that they may interact with multiple targets .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiophene derivatives have been shown to influence a variety of pathways, including those involved in inflammation, cancer, and microbial infections .

Result of Action

Thiophene derivatives have been shown to exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the interaction of N-(thiophen-3-ylmethyl)-1-naphthamide with its targets and its overall biological activity .

Advantages and Limitations for Lab Experiments

N-[(thiophen-3-yl)methyl]naphthalene-1-carboxamide has several advantages for laboratory experiments. It is a relatively simple compound to synthesize and can be readily purified by recrystallization. Additionally, it is stable and can be stored for long periods of time. However, it is also limited by its low solubility in water, making it difficult to use in aqueous solutions.

Future Directions

Future research on N-[(thiophen-3-yl)methyl]naphthalene-1-carboxamide could focus on its potential applications as a therapeutic agent. It could be used to study the effects of drugs on cellular processes and to develop new drugs that target specific proteins and enzymes. Additionally, it could be used to study the structure and function of enzymes and to develop new methods for the synthesis of heterocyclic compounds. Finally, it could be used to study the effects of this compound on cancer cells and to develop new therapies for the treatment of cancer.

Synthesis Methods

N-[(thiophen-3-yl)methyl]naphthalene-1-carboxamide can be synthesized through a three-step process. The first step is the condensation reaction of thiophene and formaldehyde in the presence of a base to form the thiophenylaldehyde. The second step is the reaction of the thiophenylaldehyde with naphthalene-1-carboxylic acid in the presence of a base to form the desired product, this compound. The third step is the purification of the compound by recrystallization.